![molecular formula C15H20N2O2S B5702288 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide](/img/structure/B5702288.png)
1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide
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Overview
Description
1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide, also known as MPAC, is a chemical compound with potential applications in scientific research. MPAC is a piperidine derivative and has a molecular weight of 314.42 g/mol.
Mechanism of Action
The exact mechanism of action of 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide is not fully understood, but it is believed to act on ion channels and receptors in the brain. This compound has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability. It has also been shown to inhibit the activity of voltage-gated sodium channels, which play a key role in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce neuronal excitability and to inhibit the transmission of pain signals. This compound has also been shown to have anticonvulsant properties and to enhance the activity of GABA-A receptors.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide is that it is relatively easy to synthesize and purify, making it a useful tool for scientific research. However, one of the limitations of this compound is that it has not been extensively studied, and its effects on the body are not fully understood. Additionally, this compound may have off-target effects that could complicate its use in scientific experiments.
Future Directions
There are a number of potential future directions for research on 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide. One area of interest is the development of new drugs based on the structure of this compound. Researchers could also investigate the potential of this compound as a treatment for neurological disorders, such as epilepsy and chronic pain. Finally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on the body.
Synthesis Methods
The synthesis of 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide involves the reaction of piperidine-4-carboxylic acid with thioacetic acid and 4-methylphenyl isothiocyanate. The reaction is carried out in the presence of a catalyst, such as triethylamine or pyridine, and a solvent, such as dichloromethane or chloroform. The product is purified by column chromatography, and the final compound is obtained in high yield and purity.
Scientific Research Applications
1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain ion channels and receptors in the brain, which could have implications for the treatment of neurological disorders. This compound has also been studied for its potential as a pain reliever and as an anticonvulsant.
Properties
IUPAC Name |
1-[2-(4-methylphenyl)sulfanylacetyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S/c1-11-2-4-13(5-3-11)20-10-14(18)17-8-6-12(7-9-17)15(16)19/h2-5,12H,6-10H2,1H3,(H2,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGJIFCIKSQQADX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)N2CCC(CC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24786843 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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